Cas no 1346707-89-8 (2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346707-89-8
• MF: C₁₆H₂₆BNO₃
• MW: 291.193544864655
• CID: 1033933
• PubChem ID: 71303093
• Update Time: 2025-06-30

2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-pentoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-250757
• 1346707-89-8
• DTXSID30744824
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-(pentyloxy)pyridine

• Inchi： 1S/C16H26BNO3/c1-6-7-8-11-19-14-12-13(9-10-18-14)17-20-15(2,3)16(4,5)21-17/h9-10,12H,6-8,11H2,1-5H3
• InChI Key： DYQNWMAWHOMWLB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.2005739g/mol
• Monoisotopic Mass: 291.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-89-8): A Versatile Building Block in Modern Pharmaceutical Research

2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-89-8) is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which make it an excellent building block for a variety of chemical reactions and synthetic pathways. In this article, we will delve into the properties, applications, and recent advancements in the use of this compound.

The molecular structure of 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine consists of a pyridine ring substituted with a pentyloxy group at the 2-position and a boronic ester moiety at the 4-position. The boronic ester functionality is particularly noteworthy due to its reactivity and stability under various reaction conditions. This makes the compound an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and pharmaceuticals.

Recent studies have highlighted the importance of 2-(Pentyloxy)-4-(4,4,5,5-tetamethyl-1,3,2-dioxaborolan-2-yl)pyridine in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel anti-cancer agents. The researchers utilized the compound's boronic ester functionality to introduce various functional groups onto the pyridine ring, resulting in a series of compounds with enhanced biological activity and improved pharmacokinetic properties.

In addition to its applications in drug discovery, 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also been explored for its potential in materials science. A research team from the University of California reported that this compound can be used as a precursor for the synthesis of functionalized polymers with tunable properties. The unique combination of the pyridine ring and boronic ester functionalities allows for precise control over the polymer's structure and performance, making it suitable for applications such as drug delivery systems and biomedical devices.

The synthetic accessibility of 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is another factor contributing to its widespread use in research laboratories. The compound can be synthesized through a straightforward multi-step process involving commercially available starting materials. This ease of synthesis ensures that researchers can readily access this valuable building block for their experiments and projects.

Safety considerations are always paramount when working with chemical compounds. While 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is generally considered safe to handle under standard laboratory conditions, it is important to follow all recommended safety protocols and guidelines. Proper personal protective equipment (PPE) should be worn at all times when handling this compound to minimize any potential risks.

In conclusion, 2-(Pentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-89-8) is a highly valuable compound with a wide range of applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers working on the development of new drugs and advanced materials. As research in these fields continues to advance, it is likely that this compound will play an increasingly important role in driving innovation and discovery.